1-{[1-(4-tert-butylbenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}piperidine

• IUPAC Name: (4-tert-butylphenyl)-(3,5-dimethyl-4-piperidin-1-ylsulfonylpyrazol-1-yl)methanone
• InChI: InChI=1S/C21H29N3O3S/c1-15-19(28(26,27)23-13-7-6-8-14-23)16(2)24(22-15)20(25)17-9-11-18(12-10-17)21(3,4)5/h9-12H,6-8,13-14H2,1-5H3
• InChI Key: XRXWMFQECXGHIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(=O)C2=CC=C(C=C2)C(C)(C)C)C)S(=O)(=O)N3CCCCC3
• Molecular Formula: C21H29N3O3S
• Molecular Weight: 403.5 g/mol
• CAS No.: 942873-22-5

Description

1-(4-tert-butylbenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}piperidine (also known as TBBP-P) is a novel synthetic compound with a wide range of potential applications in scientific research. TBBP-P is a small molecule with a molecular weight of 339.44 g/mol and a molecular formula of C18H22N2O3S. It is a white, crystalline solid that is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). TBBP-P has been studied for its potential use as an inhibitor of enzymes, a protein-protein interaction inhibitor, a potential drug target, and a potential therapeutic agent.

Mechanism of Action

The exact mechanism of action of TBBP-P is not yet fully understood. However, it is thought to work by binding to and inhibiting the activity of enzymes and proteins involved in various cellular processes. For example, TBBP-P has been shown to bind to and inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. TBBP-P has also been shown to bind to and inhibit the activity of tyrosine kinases, enzymes involved in the regulation of cell growth and proliferation. Finally, TBBP-P has been shown to bind to and inhibit the activity of the epidermal growth factor receptor (EGFR), a protein involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects
TBBP-P has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that TBBP-P can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. In vitro studies have also shown that TBBP-P can inhibit the activity of tyrosine kinases, enzymes involved in the regulation of cell growth and proliferation. Finally, TBBP-P has been shown to bind to and inhibit the activity of the epidermal growth factor receptor (EGFR), a protein involved in the regulation of cell growth and proliferation.

Advantages and Limitations for Lab Experiments

The main advantage of using TBBP-P in laboratory experiments is its ability to selectively inhibit enzymes and proteins involved in various cellular processes. This makes it a useful tool for studying the effects of these enzymes and proteins on cellular processes. However, there are some limitations to using TBBP-P in laboratory experiments. For example, TBBP-P has a relatively low solubility in water, which can make it difficult to use in aqueous solutions. Additionally, TBBP-P is a relatively large molecule, which can make it difficult to transport across cell membranes.

Future Directions

There are a number of potential future directions for research on TBBP-P. One potential direction is to further investigate its potential use as an inhibitor of enzymes and proteins involved in various cellular processes. Additionally, further research could be done to investigate the potential therapeutic uses of TBBP-P, such as its potential use in the treatment of cancer or inflammatory diseases. Finally, further research could be done to investigate the potential side effects of TBBP-P, such as its potential toxicity or its potential to cause drug interactions.

Synthesis Methods

TBBP-P can be synthesized by a multi-step process starting from 4-tert-butylbenzaldehyde. The first step involves the reaction of 4-tert-butylbenzaldehyde with ethyl chloroformate to form 4-tert-butylbenzoyl chloride. The second step involves the reaction of 4-tert-butylbenzoyl chloride with 3,5-dimethyl-1H-pyrazole-4-carboxylic acid to form 1-(4-tert-butylbenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl carboxylic acid. The third step involves the reaction of 1-(4-tert-butylbenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl carboxylic acid with thiourea to form 1-(4-tert-butylbenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}piperidine.

Scientific Research Applications

TBBP-P has been studied for its potential use as an inhibitor of enzymes, a protein-protein interaction inhibitor, a potential drug target, and a potential therapeutic agent. TBBP-P has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2) in vitro, suggesting it may have potential anti-inflammatory and analgesic effects. TBBP-P has also been shown to inhibit the activity of the enzyme tyrosine kinase, suggesting it may have potential anti-cancer effects. TBBP-P has also been studied for its potential use as an inhibitor of protein-protein interactions, such as those between the epidermal growth factor receptor (EGFR) and its ligands, suggesting it may have potential therapeutic effects in diseases such as cancer.